Cas no 2144909-77-1 ((2R)-2-amino-6-methanesulfonylhexanoic acid)

• Product Name: (2R)-2-amino-6-methanesulfonylhexanoic acid
• CAS No: 2144909-77-1
• MF: C₇H₁₅NO₄S
• MW: 209.263301134109
• CID: 6276255
• PubChem ID: 165791828
• Update Time: 2025-05-21

(2R)-2-amino-6-methanesulfonylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-6-methanesulfonylhexanoic acid
• EN300-1299625
• 2144909-77-1

• Inchi： 1S/C7H15NO4S/c1-13(11,12)5-3-2-4-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)/t6-/m1/s1
• InChI Key： ZNQMBQMNQVNERO-ZCFIWIBFSA-N
• SMILES： S(C)(CCCC[C@H](C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 209.07217913g/mol
• Monoisotopic Mass: 209.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 106Ų

Additional information on (2R)-2-amino-6-methanesulfonylhexanoic acid

(2R)-2-amino-6-methanesulfonylhexanoic acid: A Comprehensive Overview

(2R)-2-amino-6-methanesulfonylhexanoic acid, also known by its CAS number 2144909-77-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This amino acid derivative has garnered attention due to its unique structural properties and potential applications in drug development and biotechnology.

The chemical structure of (2R)-2-amino-6-methanesulfonylhexanoic acid consists of a six-carbon chain with an amino group (-NH₂) attached to the second carbon in the R configuration and a methanesulfonyl group (-SO₂CH₃) at the sixth position. This configuration imparts specific stereochemical properties, which are crucial for its biological activity and interactions with other molecules.

Recent studies have highlighted the importance of (2R)-2-amino-6-methanesulfonylhexanoic acid in understanding the relationship between molecular structure and bioavailability. Researchers have explored its role as a precursor in the synthesis of more complex biomolecules, including peptides and proteins. The methanesulfonyl group, in particular, has been shown to enhance stability and solubility, making it a valuable component in drug delivery systems.

In terms of synthesis, (2R)-2-amino-6-methanesulfonylhexanoic acid can be prepared through various methods, including enzymatic reactions and chemical synthesis. One notable approach involves the use of chiral catalysts to ensure high enantiomeric excess, which is essential for maintaining its biological activity. These advancements have significantly improved the efficiency and scalability of production processes.

The biological activity of (2R)-2-amino-6-methanesulfonylhexanoic acid has been extensively studied in vitro and in vivo. Experimental data suggest that it exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its application in therapeutic interventions.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinities of (2R)-2-amino-6-methanesulfonylhexanoic acid to various protein targets with unprecedented accuracy. These simulations have provided valuable insights into its potential as an inhibitor or activator of key enzymes involved in metabolic pathways.

In conclusion, (2R)-2-amino-6-methanesulfonylhexanoic acid represents a promising compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic and computational techniques, continue to expand our understanding of its potential uses in medicine and beyond.